Cas no 100700-38-7 (1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-)

• Product Name: 1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-
• CAS No: 100700-38-7
• MF: C₂₉H₃₀N₄O₂
• MW: 466.574106693268
• CID: 157234
• PubChem ID: 57990
• Update Time: 2025-04-19

1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-
• 1-Piperidinebutyronitrile,4-[3-(hydroxymethyl)-2-oxo-1-benzimidazolinyl]-a,a-diphenyl- (7CI)
• 4-[4-[3-(hydroxymethyl)-2-oxobenzimidazol-1-yl]piperidin-1-yl]-2,2-diphenylbutanenitrile
• 5-24-02-00380 (Beilstein Handbook Reference)
• Butyronitrile, 2,2-diphenyl-4-(4-(3-hydroxymethyl-2-oxo-1-benzimidaizolinyl)piperidino)-
• 1-(3-Cyano-3,3-diphenylpropyl)-4-(3-hydroxymethyl-2-oxo-1-benzimidazolinyl)-piperidine
• 100700-38-7
• DTXSID90143470
• BRN 0869542

• Inchi： 1S/C29H30N4O2/c30-21-29(23-9-3-1-4-10-23,24-11-5-2-6-12-24)17-20-31-18-15-25(16-19-31)33-27-14-8-7-13-26(27)32(22-34)28(33)35/h1-14,25,34H,15-20,22H2
• InChI Key： HLBZVDQDHZUVOU-UHFFFAOYSA-N
• SMILES： O=C1N(CO)C2C=CC=CC=2N1C1CCN(CCC(C#N)(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 466.2371
• Monoisotopic Mass: 466.237
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.242
• Boiling Point: 655.5°Cat760mmHg
• Flash Point: 350.2°C
• Refractive Index: 1.634
• PSA: 70.81
• LogP: 4.22758